5-iodo-N-(4-methoxyphenyl)furan-2-carboxamide

• IUPAC Name: 5-iodo-N-(4-methoxyphenyl)furan-2-carboxamide
• InChI: InChI=1S/C12H10INO3/c1-16-9-4-2-8(3-5-9)14-12(15)10-6-7-11(13)17-10/h2-7H,1H3,(H,14,15)
• InChI Key: SSHGKTHGPOVQEJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC=C(O2)I
• Molecular Formula: C12H10INO3
• Molecular Weight: 343.12 g/mol
• CAS No.: 65065-03-4

Description

5-iodo-N-(4-methoxyphenyl)furan-2-carboxamide is a chemical compound with the molecular formula C12H10INO3. It is a member of furans and an aromatic amide.

Synthesis Analysis

A new series of furan-2-carboxamide and 5-bromofuran-2-carboxamide derivatives have been prepared in good yields using simple procedures. The strategy was to synthesize compounds containing functional groups that are known to exhibit significant bioactivity.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a furan ring substituted with an iodine atom and a carboxamide group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular formula (C12H10INO3) and molecular weight (343.12).

Mechanism of Action

Target of Action

Furan derivatives, in general, have been known to exhibit a wide range of advantageous biological and pharmacological characteristics . They have been employed as medicines in a number of distinct disease areas , suggesting that they may interact with multiple targets.

Mode of Action

Furan-containing compounds are known for their remarkable therapeutic efficacy . The interaction of these compounds with their targets often results in significant changes, leading to their therapeutic effects .

Biochemical Pathways

Furan derivatives are known to impact a variety of pathways due to their broad range of biological and pharmacological properties . These pathways and their downstream effects contribute to the overall therapeutic efficacy of these compounds .

Result of Action

Furan derivatives are known to exhibit a wide range of therapeutic advantages, including anti-ulcer, diuretic, muscle relaxant, anti-protozoal, antibacterial or antifungal or antiviral, anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging and anticancer effects .

Advantages and Limitations for Lab Experiments

One advantage of using IMFA in lab experiments is its potency as an 5-iodo-N-(4-methoxyphenyl)furan-2-carboxamide inhibitor. This makes it a useful tool for studying the effects of endocannabinoids in the body. However, one limitation is that it is not selective for this compound and can also inhibit other enzymes, which can lead to off-target effects.

Future Directions

There are several areas of future research that could be explored with IMFA. One area is the potential use of IMFA in the treatment of neurological disorders, such as epilepsy and multiple sclerosis. Another area of interest is the role of endocannabinoids in the regulation of appetite and metabolism, which could have implications for the treatment of obesity and related metabolic disorders. Additionally, further studies could be conducted to investigate the potential use of IMFA in combination with other drugs or therapies for a variety of conditions.

Synthesis Methods

The synthesis of IMFA involves several steps, including the reaction of 4-methoxyphenylacetic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with furan-2-carboxamide in the presence of potassium carbonate and iodine to yield the final product.

Scientific Research Applications

IMFA has been studied extensively in scientific research due to its ability to inhibit 5-iodo-N-(4-methoxyphenyl)furan-2-carboxamide. This inhibition leads to an increase in endocannabinoid levels in the body, which has been shown to have a variety of physiological effects. Some of the areas of research where IMFA has been studied include pain management, anxiety and depression, and inflammation.